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Compound of Interest

Compound Name: 6-Chloro-5-methylindoline

Cat. No.: B070610 Get Quote

Essential Safety and Handling Guide for 6-Chloro-5-
methylindoline
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 6-Chloro-5-methylindoline, tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to answer key

operational questions, fostering a culture of safety and building trust in laboratory chemical

handling.
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Property Value Source

Chemical Name 6-Chloro-5-methylindoline PubChem

CAS Number 162100-49-9 ChemScene[1]

Molecular Formula C₉H₁₀ClN PubChem[2]

Molecular Weight 167.63 g/mol PubChem[2]

Physical Form

Pale-yellow to pale reddish

yellow to brown or light-red to

red powder or crystals

Sigma-Aldrich[3]

Storage

Store in a refrigerator, in a dry,

cool, and well-ventilated place.

Keep container tightly closed

and away from moisture and

incompatible materials such as

strong oxidizing agents.[1][4]

[5]

ChemScene, ChemicalBook,

Chemsrc

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 6-Chloro-5-methylindoline was not readily

available, the hazard profile can be inferred from similar compounds. It is classified with signal

word "Warning" and hazard statements H302, H315, H319, H335, indicating it may be harmful

if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[3]

Therefore, a comprehensive PPE strategy is essential.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Chemical Safety Goggles and

Face Shield

Goggles are mandatory to

protect against splashes.[6] A

face shield provides an

additional layer of protection

for the entire face.[7][8]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Thicker gloves

generally offer better

protection.[7][9] Gloves should

be changed regularly (e.g.,

every 30-60 minutes) or

immediately if contaminated or

damaged.[7]

Body Protection

Laboratory Coat and

Chemical-Resistant

Apron/Gown

A standard lab coat should be

worn at all times. For tasks

with a higher risk of splashes

or spills, a chemically resistant,

long-sleeved, seamless gown

with tight-fitting cuffs is

recommended.[6][8]

Respiratory Protection N95 or N100 Respirator

To be used when handling the

powder outside of a certified

chemical fume hood or in case

of a spill to prevent inhalation

of dust.[8] Surgical masks offer

little to no protection.[7]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for the safe handling of 6-Chloro-5-methylindoline
from preparation to post-handling procedures.

1. Pre-Handling Preparations:
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Familiarization: All personnel must be familiar with this handling guide and the location of

safety equipment, including the safety shower and eye wash station.

Work Area Setup: Ensure a clean and organized workspace. All handling of 6-Chloro-5-
methylindoline powder should be conducted in a certified chemical fume hood to ensure

adequate ventilation.[4]

PPE Inspection: Before starting, inspect all PPE for any signs of damage and ensure a

proper fit.

2. Handling Procedure:

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Weighing and Transfer:

Carefully weigh the required amount of 6-Chloro-5-methylindoline in the fume hood.

Use appropriate tools (e.g., spatula, weighing paper) to minimize dust formation.[4]

When transferring the compound, do so slowly and carefully to avoid creating airborne

dust.

In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with plenty of soap and water.[10]

Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact

lenses and continue rinsing.[10]

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.

[4][10]

In all cases of exposure, seek medical advice/attention if you feel unwell.[5]

3. Post-Handling Procedures:
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Decontamination: Thoroughly clean the work area and any equipment used with an

appropriate solvent and then soap and water.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination (gloves first,

then gown, face shield, and goggles). Wash hands thoroughly after removing all PPE.[10]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 6-Chloro-5-methylindoline and contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety.

1. Waste Segregation and Collection:

Waste Streams: Do not mix waste streams.[11] All solid waste contaminated with 6-Chloro-
5-methylindoline (e.g., gloves, weighing paper, paper towels) should be collected in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste: Any solutions containing 6-Chloro-5-methylindoline should be collected in a

separate, compatible, and clearly labeled liquid hazardous waste container.

2. Waste Container Management:

Labeling: All hazardous waste containers must be clearly labeled with "HAZARDOUS

WASTE" and the full chemical name "6-Chloro-5-methylindoline".[11]

Container Condition: Use containers that are in good condition, compatible with the waste,

and have a secure, tight-fitting lid.[11] The container must remain closed except when adding

waste.[4][11]

3. Final Disposal:

Arrangement for Pickup: Dispose of the contents and container through a licensed waste

management company in accordance with local, state, and federal regulations.[4][10] Do not

dispose of this chemical down the drain or in regular trash.

Experimental Workflow Visualization

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC127031000&countryCode=US&language=en
https://www.benchchem.com/product/b070610?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b070610?utm_src=pdf-body
https://www.benchchem.com/product/b070610?utm_src=pdf-body
https://www.benchchem.com/product/b070610?utm_src=pdf-body
https://www.benchchem.com/product/b070610?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.chemicalbook.com/msds/6-chloro-1-methyl-1h-indole.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.chemicalbook.com/msds/6-chloro-1-methyl-1h-indole.pdf
https://www.fishersci.com/store/msds?partNumber=AC127031000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the complete, safe workflow for handling 6-Chloro-5-
methylindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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